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Compound of Interest

Compound Name: Chlophedianol

Cat. No.: B1669198 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the core chemical properties of

chlophedianol hydrochloride, a centrally acting antitussive agent. The information is tailored

for researchers, scientists, and drug development professionals, offering a detailed overview of

its physicochemical characteristics, including its pKa. All quantitative data is presented in a

structured format for clarity and comparative analysis.

Core Chemical Properties
Chlophedianol hydrochloride is the hydrochloride salt of chlophedianol. Its chemical and

physical properties are crucial for formulation development, pharmacokinetic profiling, and

understanding its mechanism of action.
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Property Value Source(s)

Molecular Formula C₁₇H₂₁Cl₂NO [1][2]

Molecular Weight 326.26 g/mol [1][2]

Melting Point 190-191 °C [2]

Boiling Point 429.8 °C at 760 mmHg

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol.

pKa 9.5

Predicted pKa (Strongest

Basic)
8.87

Ionization and pH
The pKa value of a drug substance is a critical parameter that governs its degree of ionization

at different physiological pH values. This, in turn, influences its solubility, permeability, and

ultimately, its absorption and distribution in the body. Chlophedianol, with a pKa of 9.5, is a

weak base. The following diagram illustrates the relationship between pH, pKa, and the

ionization state of a basic compound like chlophedianol.
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pH < pKa Predominantly Ionized (BH+)

pH = pKa 50% Ionized (BH+)
50% Unionized (B)

pH > pKa Predominantly Unionized (B)
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Sample Preparation

Titration

Data Analysis

Dissolve Chlophedianol HCl
in deionized water

Adjust initial pH to ~2
with standardized HCl

Titrate with standardized
NaOH solution

Record pH after
each titrant addition

Plot pH vs. Volume
of NaOH added

Determine the inflection point
of the titration curve

pKa = pH at the
half-equivalence point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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